2-Chloro-4-(methylsulfonyl)pyrimidine

• IUPAC Name: 2-chloro-4-methylsulfonylpyrimidine
• InChI: InChI=1S/C5H5ClN2O2S/c1-11(9,10)4-2-3-7-5(6)8-4/h2-3H,1H3
• InChI Key: YJIANTUNRFFGOK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC(=NC=C1)Cl
• Molecular Formula: C5H5ClN2O2S
• DSSTOX Substance ID: DTXSID70599754
• Molecular Weight: 192.62 g/mol
• CAS No.: 1233026-31-7

Description

2-Chloro-4-(methylsulfonyl)pyrimidine is a heterocyclic organic compound with the molecular formula C5H5ClN2O2S It is a derivative of pyrimidine, characterized by the presence of a chlorine atom at the second position and a methylsulfonyl group at the fourth position of the pyrimidine ring

Scientific Research Applications

2-Chloro-4-(methylsulfonyl)pyrimidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It serves as a precursor for the synthesis of biologically active compounds, including enzyme inhibitors and receptor antagonists.

Medicine: It is investigated for its potential therapeutic properties, particularly in the development of anti-cancer and anti-inflammatory drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes involved in various biochemical pathways .

Mode of Action

It is likely that it interacts with its target enzyme to modulate its activity, leading to changes in the biochemical pathways it is involved in .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Chloro-4-(methylsulfonyl)pyrimidine is currently unavailable . These properties are crucial in determining the bioavailability of the compound.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(methylsulfonyl)pyrimidine typically involves the chlorination of 4-(methylsulfonyl)pyrimidine. One common method includes the reaction of 4-(methylsulfonyl)pyrimidine with thionyl chloride (SOCl2) under reflux conditions. The reaction proceeds as follows:

$$\text{4-(methylsulfonyl)pyrimidine} + \text{SOCl}_2 \rightarrow \text{this compound} + \text{SO}_2 + \text{HCl}$$4-(methylsulfonyl)pyrimidine+SOCl2​→this compound+SO2​+HCl

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable and efficient methods. These methods often utilize continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product. The use of advanced purification techniques, such as recrystallization and chromatography, is also common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(methylsulfonyl)pyrimidine undergoes various types of chemical reactions, including:

Nucleophilic Substitution Reactions: The chlorine atom at the second position can be substituted by various nucleophiles, such as amines, thiols, and alkoxides.

Oxidation and Reduction Reactions: The methylsulfonyl group can undergo oxidation to form sulfone derivatives or reduction to form sulfide derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with boronic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Typical reagents include primary and secondary amines, thiols, and alkoxides. The reactions are often carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate (K2CO3) are typically employed in Suzuki-Miyaura coupling reactions.

Major Products Formed

Nucleophilic Substitution: Substituted pyrimidine derivatives with various functional groups.

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Coupling Reactions: Biaryl compounds.

Comparison with Similar Compounds

2-Chloro-4-(methylsulfonyl)pyrimidine can be compared with other pyrimidine derivatives, such as:

2-Chloro-4-(methylthio)pyrimidine: Similar structure but with a methylthio group instead of a methylsulfonyl group.

2-Chloro-4-(methylamino)pyrimidine: Contains a methylamino group instead of a methylsulfonyl group.

2-Chloro-4-(methoxy)pyrimidine: Features a methoxy group in place of the methylsulfonyl group.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity compared to its analogs.

Synthesis routes and methods

Procedure details

mCPBA (3.92 g, 17.5 mmol) was added to a stirred mixture of 2-chloro-4-(methylsulfanyl)pyrimidine (1.5 g, 7.0 mmol) in dichloromethane (35.0 mL) at 0° C. The reaction mixture was warmed to room temperature, stirred for 1.5 h and then diluted with aqueous sodium thiosulfate. The solution was stirred for 10 min then saturated sodium bicarbonate was added and the mixture was extracted with dichloromethane. The combined organics were washed with brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel (0 to 100% EtOAc/hexanes) to afford 2-chloro-4-(methylsulfonyl)pyrimidine as a white solid. MS ESI calcd. for C5H6C1N2O2S [M+H]+ 193. found 193.